Cas no 1423-60-5 (but-3-yn-2-one)
but-3-yn-2-one structure
Product Name:but-3-yn-2-one
CAS No:1423-60-5
MF:C4H4O
MW:68.0739612579346
MDL:MFCD00008775
CID:41346
PubChem ID:24849921
Update Time:2025-09-22
but-3-yn-2-one Chemical and Physical Properties
Names and Identifiers
-
- but-3-yn-2-one
- 3-Butyn-2-one
- 1-BUTYNE-3-ONE
- Acetylacetylene
- Acetylethyne
- Ethynyl methyl ketone
- Methyl ethynyl ketone
- butyn-2-one
- 1-BUTYN-3-ONE
- CH3COCequivCH
- 3-BUTYNE-2-ONE
- 3-Butyn-2-one,96%
- AI3-37793
- ST682FTU47
- MFCD00008775
- CHEBI:48060
- A807901
- 1423-60-5
- EN300-112432
- 3-Butyn-2-one (6CI,7CI,8CI,9CI)
- DTXSID3074521
- 3-butyn-one
- Ketone, ethynyl methyl
- CH3COC#CH
- HEXAHYDRO-FURO[2,3-B]FURAN
- PS-17783
- FT-0607565
- F52495
- EINECS 215-834-2
- NS00024625
- J-007643
- AKOS005258969
- butyne-2-one
- Q27120922
- 3-Butyn-2-one, 95%
- InChI=1/C4H4O/c1-3-4(2)5/h1H,2H
- 3-butin-2-one
- B2393
- BBL100357
- DB-042623
- STL554151
- But-3-yn-one
- 215-834-2
- DTXCID1034630
-
- MDL： MFCD00008775
- Inchi： 1S/C4H4O/c1-3-4(2)5/h1H,2H3
- InChI Key： XRGPFNGLRSIPSA-UHFFFAOYSA-N
- SMILES： O=C(C#C)C
- BRN： 605353
Computed Properties
- Exact Mass: 68.02620
- Monoisotopic Mass: 68.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.4
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 0.87 g/mL at 25 °C(lit.)
- Boiling Point: 86°C(lit.)
- Flash Point: Fahrenheit: 30.2 ° f
Celsius: -1 ° c - Refractive Index: n20/D 1.406(lit.)
- Water Partition Coefficient: It is soluble in water.
- PSA: 17.07000
- LogP: 0.20860
- Solubility: Soluble in water.
but-3-yn-2-one Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225,H300,H315,H319,H335
- Warning Statement： P210,P261,P264,P301+P310,P305+P351+P338
- Hazardous Material transportation number：UN 1992 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-28-36/37/38
- Safety Instruction： S45-S36/37/39-S28A-S26-S16
- FLUKA BRAND F CODES：19
- RTECS：ES0875000
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：3
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11; R28; R36/37/38
- HazardClass：3
- PackingGroup：II
- Storage Condition：0-10°C
but-3-yn-2-one Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
but-3-yn-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2393-5g |
but-3-yn-2-one |
1423-60-5 | 97.0%(GC) | 5g |
￥1680.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2393-1g |
but-3-yn-2-one |
1423-60-5 | 97.0%(GC) | 1g |
￥620.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-EH433-1g |
but-3-yn-2-one |
1423-60-5 | 98% | 1g |
￥472.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-EH433-200mg |
but-3-yn-2-one |
1423-60-5 | 98% | 200mg |
￥171.0 | 2022-06-10 | |
| Fluorochem | 009078-1g |
3-Butyn-2-one |
1423-60-5 | 97% | 1g |
￡18.00 | 2022-03-18 | |
| Fluorochem | 009078-5g |
3-Butyn-2-one |
1423-60-5 | 97% | 5g |
￡49.00 | 2022-03-18 | |
| Fluorochem | 009078-25g |
3-Butyn-2-one |
1423-60-5 | 97% | 25g |
￡197.00 | 2022-03-18 | |
| Chemenu | CM328298-10g |
but-3-yn-2-one |
1423-60-5 | 95%+ | 10g |
$508 | 2023-02-02 | |
| Apollo Scientific | OR7548-10g |
But-3-yn-2-one |
1423-60-5 | 98% | 10g |
£115.00 | 2025-02-20 | |
| Apollo Scientific | OR7548-25g |
But-3-yn-2-one |
1423-60-5 | 98% | 25g |
￡270.00 | 2022-04-28 |
but-3-yn-2-one Related Literature
-
Xiujuan Feng,Jiliang Song,Hesong Liu,Liangguang Wang,Xiaoqiang Yu,Ming Bao RSC Adv. 2013 3 18985
-
Andreea Zuba?,Alina Ghinet,Sergiu Shova,Elena B?cu New J. Chem. 2023 47 3758
-
Xuefeng He,Yongsu Li,Meng Wang,Hui-Xuan Chen,Bin Chen,Hao Liang,Yaqi Zhang,Jiyan Pang,Liqin Qiu Org. Biomol. Chem. 2018 16 5533
-
Lei Xu,Liping Jiang,Shasha Li,Guofang Zhang,Weiqiang Zhang,Ziwei Gao New J. Chem. 2019 43 1478
-
Andre Jakoblinnert,Radoslav Mladenov,Albert Paul,Fabrizio Sibilla,Ulrich Schwaneberg,Marion B. Ansorge-Schumacher,Pablo Domínguez de María Chem. Commun. 2011 47 12230
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